Cas no 103628-86-0 (Octane, 1,1,1,2,2,3,3,4,4,5,5,6,6-tridecafluoro-8-(2-propenyloxy)-)

• Product Name: Octane, 1,1,1,2,2,3,3,4,4,5,5,6,6-tridecafluoro-8-(2-propenyloxy)-
• CAS No: 103628-86-0
• MF: C₁₁H₉F₁₃O
• MW: 404.167809247971
• CID: 1138393
• PubChem ID: 13570053
• Update Time: 2025-04-20

Octane, 1,1,1,2,2,3,3,4,4,5,5,6,6-tridecafluoro-8-(2-propenyloxy)- Chemical and Physical Properties

Names and Identifiers

• Octane, 1,1,1,2,2,3,3,4,4,5,5,6,6-tridecafluoro-8-(2-propenyloxy)-
• 1,1,1,2,2,3,3,4,4,5,5,6,6-tridecafluoro-8-prop-2-enoxyoctane
• 3,3,4,4,5,5,6,6,7,7,8,8,8-Tridecafluorooctyl(allyl) ether
• 1,1,1,2,2,3,3,4,4,5,5,6,6-Tridecafluoro-8-(2-propenyloxy)octane
• MFCD00042352
• Allyl 1H,1H,2H,2H-perfluorooctyl ether
• 103628-86-0
• DTXSID70544062
• SCHEMBL996541
• allyl 2-(perfluorohexyl)ethyl ether
• AKOS005258161
• NS00111250
• 8-(Allyloxy)-1,1,1,2,2,3,3,4,4,5,5,6,6-Tridecafluorooctane
• 1,1,1,2,2,3,3,4,4,5,5,6,6-Tridecafluoro-8-[(prop-2-en-1-yl)oxy]octane
• GPVGUNIIVWJTLK-UHFFFAOYSA-N

• Inchi： 1S/C11H9F13O/c1-2-4-25-5-3-6(12,13)7(14,15)8(16,17)9(18,19)10(20,21)11(22,23)24/h2H,1,3-5H2
• InChI Key： GPVGUNIIVWJTLK-UHFFFAOYSA-N
• SMILES： FC(C(C(C(F)(F)F)(F)F)(F)F)(C(C(CCOCC=C)(F)F)(F)F)F

Computed Properties

• Exact Mass: 404.0445810g/mol
• Monoisotopic Mass: 404.0445810g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 25
• Rotatable Bond Count: 9
• Complexity: 465
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 9.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers